Dihydropyrido[2,3-b]pyrazin-3-one

• IUPAC Name: 2,4-dihydro-1H-pyrido[2,3-b]pyrazin-3-one
• InChI: InChI=1S/C7H7N3O/c11-6-4-9-5-2-1-3-8-7(5)10-6/h1-3,9H,4H2,(H,8,10,11)
• InChI Key: OGXWZFHEGDMCKK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(N1)C=CC=N2
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol

Description

Dihydropyrido[2,3-b]pyrazin-3-one is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cancer Treatment : Novel 1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione derivatives have been synthesized and found to be useful as KRAS covalent inhibitors, offering potential for treating cancer and diseases associated with KRAS activity (De, 2022).

• Anticancer Agents : The 1,2-dihydropyrido[3,4-b]pyrazines have shown significant antitumor activity in mice and act as mitotic inhibitors. Imidazo[4,5-b]pyridines, a related class, have also demonstrated the ability to accumulate cells at mitosis (Temple, Rose, Comber, & Rener, 1987).

• Nuclear Magnetic Resonance Data : Studies on 13C nuclear magnetic resonance (nmr) spectral data of pyrido[2,3-b]pyrazine and its derivatives have provided detailed insights into its structural characteristics and behavior in various chemical environments (Nagel, Plas, Geurtsen, & Veldhuizen, 1979).

• Structure-Activity Relationships : Research has identified key structural features necessary for the activity of 1,2-dihydropyrido[3,4-b]pyrazines against cancer. These include the 1,2-dihydrostructure and amino groups, with various substituents influencing activity (Wheeler, Bowdon, Temple, Adamson, & Webster, 1983).

• GABA Receptor Ligands : 2-Isopropyl-1,4-dihydropyrido[2,3-b]pyrazin-2(3H),3-dione has been synthesized as a potential ligand for the γ-aminobutyric acid A/benzodiazepine receptor complex, indicating its relevance in neurological research (Weber, Bartsch, & Erker, 2002).

• Polyfunctional Scaffolds : Polyfunctional tetrahydropyrido[2,3-b]pyrazine scaffolds have been synthesized, demonstrating the versatility of this compound in creating various polysubstituted systems, which can be relevant in drug discovery and organic chemistry (Baron, Sandford, Slater, Yufit, Howard, & Vong, 2005).